1-(5-Fluoro-1-methyl-1H-indol-6-yl)ethan-1-one

• IUPAC Name: 1-(5-fluoro-1-methylindol-6-yl)ethanone
• InChI: InChI=1S/C11H10FNO/c1-7(14)9-6-11-8(5-10(9)12)3-4-13(11)2/h3-6H,1-2H3
• InChI Key: KOKZOOYLEQJLHC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C2C=CN(C2=C1)C)F
• Molecular Formula: C11H10FNO
• Molecular Weight: 191.20 g/mol

Description

1-(5-Fluoro-1-methyl-1H-indol-6-yl)ethan-1-one, also known as 5-fluoro-MeI-6-one, is a fluorinated derivative of the natural product indole. It is a synthetic compound that has been used in various scientific research applications and has been studied for its potential biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Evaluation

One study focused on the synthesis and crystal structures of derivatives, including 1-(5-methyl-1H-indol-6-yl)ethan-1-one, highlighting methods based on Diels-Alder cycloaddition and acid-catalyzed cyclization. These processes yield substituted indole derivatives with potential implications in material science and pharmaceutical chemistry (Lovel Kukuljan et al., 2016).

Catalytic Activity and Biological Evaluation

Another area of research involved the synthesis of 4-aryl benzelidene-2-((5-fluoro-1H-indol-1-yl)methyl)oxazol-5(4H)-one derivatives using nickel ferrite nanoparticles as a catalyst. These derivatives were synthesized via a condensation process and showed promising anti-oxidant and anti-microbial activities, indicating potential applications in developing new therapeutic agents (T. N. Rao et al., 2019).

Antimicrobial and Antifungal Activities

The synthesis of novel 1H-indole derivatives with potential antibacterial and antifungal activities represents another significant application. These derivatives were evaluated against various microbial strains, showing significant antimicrobial properties. This research contributes to the search for new antimicrobial agents, addressing the growing concern over antibiotic resistance (2020).

Chemical Synthesis and Characterization

The synthesis of fluorine-containing compounds, including 2-pyrrolyl- and 2-indolyl-substituted 1,3-benzothiazin-4-ones, demonstrates the versatility of fluoroindoles in chemical synthesis. These compounds, characterized by various spectroscopic methods, highlight the role of fluorine in modulating chemical properties and reactivities, which could be beneficial in developing novel materials or drugs (E. Nosova et al., 2019).